Cas no 1341656-41-4 (2-amino-2-cyclopropyl-3-(2,5-dioxopyrrolidin-1-yl)propanamide)

• Product Name: 2-amino-2-cyclopropyl-3-(2,5-dioxopyrrolidin-1-yl)propanamide
• CAS No: 1341656-41-4
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 6214996
• PubChem ID: 63919125
• Update Time: 2025-06-08

2-amino-2-cyclopropyl-3-(2,5-dioxopyrrolidin-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-cyclopropyl-3-(2,5-dioxopyrrolidin-1-yl)propanamide
• EN300-1139817
• 1341656-41-4
• AKOS013233969

• Inchi： 1S/C10H15N3O3/c11-9(16)10(12,6-1-2-6)5-13-7(14)3-4-8(13)15/h6H,1-5,12H2,(H2,11,16)
• InChI Key： LRDZXBGQLOPTKP-UHFFFAOYSA-N
• SMILES： O=C(C(CN1C(CCC1=O)=O)(C1CC1)N)N

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-cyclopropyl-3-(2,5-dioxopyrrolidin-1-yl)propanamide

Introduction to 2-amino-2-cyclopropyl-3-(2,5-dioxopyrrolidin-1-yl)propanamide (CAS No. 1341656-41-4)

2-amino-2-cyclopropyl-3-(2,5-dioxopyrrolidin-1-yl)propanamide, with the CAS number 1341656-41-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a cyclopropyl amide, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent applications of this compound, highlighting its significance in modern drug discovery and development.

The molecular structure of 2-amino-2-cyclopropyl-3-(2,5-dioxopyrrolidin-1-yl)propanamide is composed of a cyclopropyl ring attached to an amide group, which is further substituted with a 2,5-dioxopyrrolidin-1-yl moiety. This combination of functional groups imparts unique physical and chemical properties to the molecule. The cyclopropyl ring, known for its strain energy, can influence the conformational flexibility and reactivity of the compound. The amide group, on the other hand, contributes to hydrogen bonding capabilities and solubility characteristics.

Recent studies have explored the synthetic routes for preparing 2-amino-2-cyclopropyl-3-(2,5-dioxopyrrolidin-1-yl)propanamide. One notable method involves the reaction of 2-cyclopropylglycine with N-hydroxysuccinimide (NHS) in the presence of a coupling agent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC). This approach has been optimized to achieve high yields and purity levels, making it suitable for large-scale production in pharmaceutical settings.

The biological activities of 2-amino-2-cyclopropyl-3-(2,5-dioxopyrrolidin-1-yl)propanamide have been extensively investigated. Research has shown that this compound exhibits potent inhibitory effects on various enzymes and receptors. For instance, it has been reported to act as a selective inhibitor of matrix metalloproteinases (MMPs), which are involved in extracellular matrix degradation and play a crucial role in various pathological processes such as cancer metastasis and inflammatory diseases. Additionally, studies have demonstrated its potential as an antagonist of specific G protein-coupled receptors (GPCRs), which are key targets for therapeutic interventions in cardiovascular and neurological disorders.

In the context of drug development, 2-amino-2-cyclopropyl-3-(2,5-dioxopyrrolidin-1-yl)propanamide has shown promising results in preclinical studies. Its ability to modulate enzyme activities and receptor interactions makes it a valuable lead compound for further optimization. Researchers are currently exploring structure-activity relationships (SARs) to identify derivatives with enhanced potency and selectivity. These efforts aim to develop more effective therapeutic agents with improved pharmacokinetic profiles and reduced side effects.

Beyond its direct biological activities, 2-amino-2-cyclopropyl-3-(2,5-dioxopyrrolidin-1-yl)propanamide has also found applications as a building block in combinatorial chemistry. Its versatile reactivity allows it to be incorporated into diverse molecular scaffolds, facilitating the rapid synthesis of large libraries of compounds for high-throughput screening. This approach has accelerated the discovery of novel bioactive molecules with potential therapeutic applications.

In conclusion, 2-amino-2-cyclopropyl-3-(2,5-dioxopyrrolidin-1-yl)propanamide (CAS No. 1341656-41-4) is a multifaceted compound with significant implications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing drug discovery and therapeutic innovation.